Cas no 4415-12-7 (3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 4415-12-7
• MF: C₁₁H₇BrFNO₃
• MW: 300.080585718155
• CID: 6577737
• PubChem ID: 165802411
• Update Time: 2025-06-26

3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4415-12-7
• EN300-716934
• 3-(2-bromo-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• SY332976

• Inchi： 1S/C11H7BrFNO3/c1-5-8(11(15)16)10(14-17-5)9-6(12)3-2-4-7(9)13/h2-4H,1H3,(H,15,16)
• InChI Key： AOQIDWSVTKNRJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1C(C(=O)O)=C(C)ON=1)F

Computed Properties

• Exact Mass: 298.95933g/mol
• Monoisotopic Mass: 298.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid

3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 4415-12-7)

3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid, also known by its CAS registry number CAS No. 4415-12-7, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery.

The molecular structure of 3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid consists of an isoxazole ring fused with a phenyl group substituted with bromine and fluorine atoms, along with a methyl group and a carboxylic acid moiety. The presence of these substituents contributes to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of CAS No. 4415-12-7 as a promising candidate in the development of new therapeutic agents, particularly in the treatment of cancer and infectious diseases. For instance, research published in the journal Nature Communications demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent.

In addition to its anti-cancer properties, 3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid has also been investigated for its anti-inflammatory and antimicrobial activities. A study conducted by researchers at the University of California, Los Angeles (UCLA), revealed that this compound can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of CAS No. 4415-12-7 involves a multi-step process that includes nucleophilic substitution, oxidation, and cyclization reactions. The optimization of these steps has been a focus of recent research efforts, with chemists at the Massachusetts Institute of Technology (MIT) developing a more efficient and cost-effective synthesis pathway.

Beyond its therapeutic applications, 3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid has also found use in materials science, where its unique electronic properties make it a candidate for advanced materials such as organic semiconductors and sensors.

In conclusion, CAS No. 4415-12-7, or 3-(2-Bromo-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid, represents a versatile compound with wide-ranging applications in medicine, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing scientific and technological innovations.